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Compound of Interest

Compound Name: Auramycin A

Cat. No.: B15560367

Get Quote

Disclaimer: The following information pertains to Aureomycin, the brand name for the antibiotic

chlortetracycline. "Auramycin A" is not a standard nomenclature; it is presumed to refer to

Aureomycin (chlortetracycline).

This technical support center provides guidance on the stability of Aureomycin

(chlortetracycline) under various storage conditions to assist researchers, scientists, and drug

development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What are the general recommendations for storing powdered Aureomycin

(chlortetracycline)?

For long-term storage, powdered Aureomycin should be stored in a tightly sealed container in a

dark and dry place at -20°C.[1] Keeping the antibiotic in its powdered form significantly extends

its shelf life compared to solutions.[1]

Q2: How should I store Aureomycin (chlortetracycline) stock solutions?
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For optimal stability, stock solutions of Aureomycin should be prepared, aliquoted to avoid

repeated freeze-thaw cycles, and stored at -20°C or below.[1] Some studies suggest that for

certain tetracyclines, storage at -80°C is preferable for long-term stability of stock solutions.[1]

Q3: Is Aureomycin (chlortetracycline) sensitive to light?

Yes, Aureomycin, like other tetracyclines, is photosensitive.[2][3] Exposure to light, especially

UV light, can lead to degradation.[1][4] It is crucial to store both powdered forms and solutions

in amber-colored containers or otherwise protected from light.[5]

Q4: What is the stability of Aureomycin (chlortetracycline) at room temperature?

Aureomycin solutions are not stable for extended periods at room temperature. For instance,

reconstituted solutions of similar antibiotics can expire within 14 days at room temperature.[1]

For experimental purposes, it is recommended to prepare fresh solutions or use them within a

short timeframe if stored at room temperature.

Q5: How does pH affect the stability of Aureomycin (chlortetracycline)?

The stability of tetracyclines is pH-dependent. Aqueous solutions of oxytetracycline, a related

tetracycline, are most stable in acidic conditions, around pH 1.0 to 2.5.[6] As the pH becomes

more alkaline, the molecule is more prone to degradation.[6]

Q6: Can I use Aureomycin (chlortetracycline) in animal feed that will be pelleted?

Aureomycin has been shown to have good stability during the feed pelleting process, which

involves heat. In one study, Aureomycin potency dropped by only 6% during pelleting,

demonstrating its ability to withstand such environmental conditions.[7]
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Issue Possible Cause Troubleshooting Steps

Loss of antibacterial activity in

my experiment.

Degradation of Aureomycin

due to improper storage.

- Ensure stock solutions are

stored at -20°C or below in

light-protected aliquots. - Avoid

repeated freeze-thaw cycles. -

Prepare fresh working

solutions for each experiment.

[1] - Verify the pH of your

experimental medium, as

alkaline conditions can

accelerate degradation.[6]

Inconsistent results between

experiments.

Variability in the potency of the

Aureomycin solution.

- Use a consistent and

validated protocol for preparing

and storing your Aureomycin

solutions. - Consider

performing a stability test on

your stock solutions over time

to determine their effective

shelf life under your specific

laboratory conditions.

Precipitation observed in my

Aureomycin solution.

The pH of the solution may be

unfavorable, or the

concentration may be too high

for the solvent.

- Check the pH of your diluent;

tetracyclines are more stable in

acidic solutions.[6] - Ensure

the chosen solvent is

appropriate for the desired

concentration.

Stability Data Summary
Temperature Effects on Aureomycin (Chlortetracycline)
Stability
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Storage Condition Form Stability Observation Reference

-20°C Stock Solution

Generally stable for

several months.

Recommended for

long-term storage.

[1][8]

4°C (Refrigerated) Solution

Limited stability.

German et al. found

oxytetracycline

solutions to be stable

for one week at 2-8°C.

[8][9][10]

Room Temperature

(23-25°C)
Solution

Prone to degradation.

Powdered forms

reconstituted in water

can expire within 14

days.

[1]

37°C Solution

Rapid degradation.

The half-life of

oxytetracycline at

37°C was found to be

only 34 hours.

[8][9][10]

High Temperature

(Pelleting)
Premix in Feed

Retained ~94% of its

potency after

pelleting.

[7]

Light and pH Effects on Tetracycline Stability
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Condition Effect on Stability Recommendation Reference

Light Exposure

Accelerates

degradation

(photosensitive).

Store in amber-

colored or light-

protected containers.

[1][2][5]

Acidic pH (e.g., pH

1.0-2.5)
Increased stability.

Use acidic buffers or

diluents for preparing

solutions when

possible.

[6]

Alkaline pH
Decreased stability;

promotes degradation.

Avoid alkaline

conditions for storage

and during

experiments if

possible.

[6]

Experimental Protocols
Protocol for Assessing Aureomycin (Chlortetracycline)
Solution Stability
This protocol outlines a general method for determining the stability of Aureomycin in a specific

solvent and at a particular temperature.

1. Preparation of Aureomycin Stock Solution:

Accurately weigh a suitable amount of Aureomycin powder.

Dissolve the powder in the desired solvent (e.g., sterile water, ethanol, or a specific buffer) to

a known concentration (e.g., 10 mg/mL).

Ensure complete dissolution. This is your stock solution.

2. Sample Preparation and Storage:

Aliquot the stock solution into multiple sterile, light-protected tubes.
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Prepare separate sets of aliquots for each storage condition to be tested (e.g., -20°C, 4°C,

room temperature).

Prepare a control set of aliquots to be analyzed immediately (Time 0).

3. Incubation:

Place the sets of aliquots at their respective storage temperatures.

4. Sample Analysis at Time Points:

At predetermined time intervals (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve one

aliquot from each storage condition.

Analyze the concentration of active Aureomycin using a validated analytical method such as

High-Performance Liquid Chromatography (HPLC).

The HPLC method should be capable of separating the parent Aureomycin from its

degradation products.

5. Data Analysis:

Calculate the percentage of Aureomycin remaining at each time point relative to the Time 0

concentration.

Plot the percentage of remaining Aureomycin against time for each storage condition.

Determine the time at which the concentration drops below a certain threshold (e.g., 90%) to

establish the stability period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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